Cas no 854085-15-7 (N-2-(diethylamino)ethyl-6-methoxy-1,3-benzothiazol-2-amine)

• Product Name: N-2-(diethylamino)ethyl-6-methoxy-1,3-benzothiazol-2-amine
• CAS No: 854085-15-7
• MDL: MFCD11986979
• CID: 4657374
• PubChem ID: 33679960
• Update Time: 2025-05-20

N-2-(diethylamino)ethyl-6-methoxy-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-2-(diethylamino)ethyl-6-methoxy-1,3-benzothiazol-2-amine

• MDL： MFCD11986979

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-2-(diethylamino)ethyl-6-methoxy-1,3-benzothiazol-2-amine

Compound CAS No. 854085-15-7: N-2-(diethylamino)ethyl-6-methoxy-1,3-benzothiazol-2-amine

N-2-(diethylamino)ethyl-6-methoxy-1,3-benzothiazol-2-amine, commonly referred to by its CAS number 854085-15-7, is a specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzothiazoles, which are heterocyclic aromatic compounds known for their versatile properties and wide-ranging uses. The structure of this compound features a benzothiazole ring system with specific substituents that confer unique chemical and physical characteristics.

The benzothiazole core of this compound is a fused bicyclic system consisting of a benzene ring and a thiazole ring. The thiazole ring contains a sulfur atom and two nitrogen atoms, making it a heteroaromatic structure. The substituents on the benzothiazole ring include a methoxy group at the 6-position and an N-(diethylamino)ethyl group at the 2-position. These substituents play a crucial role in determining the compound's reactivity, solubility, and electronic properties.

Recent studies have highlighted the potential of N-2-(diethylamino)ethyl-6-methoxy-1,3-benzothiazol-2-amine in various applications, particularly in the field of materials science. Researchers have explored its use as a precursor for the synthesis of advanced materials, including polymers and hybrid organic-inorganic composites. The compound's ability to act as a versatile building block has made it an attractive candidate for designing functional materials with tailored properties.

In addition to its role in materials science, this compound has shown promise in pharmaceutical research. The benzothiazole moiety is known for its biological activity, and the presence of the diethylamino group further enhances its potential as a bioactive molecule. Recent studies have investigated its anti-inflammatory and antioxidant properties, suggesting its potential as a lead compound for drug development.

The synthesis of CAS No. 854085-15-7 involves a multi-step process that typically begins with the preparation of the benzothiazole core. This is followed by functionalization at specific positions to introduce the desired substituents. The synthesis pathway often employs techniques such as nucleophilic substitution, condensation reactions, and oxidation-reduction processes. Researchers have optimized these steps to achieve high yields and purity levels.

One of the key advantages of this compound is its excellent solubility in organic solvents, which makes it easier to handle during synthesis and purification processes. Its stability under various reaction conditions also contributes to its suitability for large-scale production.

In terms of characterization, this compound has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, stereochemistry, and crystalline properties.

The application of computational chemistry tools has further enhanced our understanding of this compound's electronic properties. Density functional theory (DFT) calculations have been used to study its frontier molecular orbitals, which are critical for determining its reactivity in various chemical transformations.

In conclusion, N-2-(diethylamino)ethyl-6-methoxy-1,3-benzothiazol-2-amine, or CAS No.< strong> 854085 strong>-< strong>15 strong>-< strong>7 strong>, is a versatile compound with significant potential in multiple areas of research and industry. Its unique structure and functional groups make it an invaluable tool for designing advanced materials and bioactive molecules.